Cas no 1035437-39-8 (Alendronic acid-d)

Alendronic acid-d is a deuterated analog of alendronic acid, a bisphosphonate compound widely used in osteoporosis treatment. The incorporation of deuterium atoms enhances metabolic stability, making it a valuable tool in pharmacokinetic and metabolic studies. This isotopically labeled compound is particularly useful for quantitative mass spectrometry applications, enabling precise tracking and analysis of alendronic acid in biological matrices. Its high chemical purity and isotopic enrichment ensure reliable results in research settings. Alendronic acid-d serves as an internal standard, minimizing variability and improving accuracy in assays. Its application extends to drug development, where it aids in understanding absorption, distribution, and excretion pathways.
Alendronic acid-d structure
Alendronic acid-d structure
Product Name:Alendronic acid-d
CAS No:1035437-39-8
MF:C4H13NO7P2
MW:255.133013486862
CID:1065999
PubChem ID:42601640
Update Time:2025-10-09

Alendronic acid-d Chemical and Physical Properties

Names and Identifiers

    • Alendronic-2,2,3,3,4,4-d6?Acid
    • 1-hydroxy-4-aminobutyl-1,1-bisphosphonic acid-2,2,3,3,4,4-d6
    • Alendronic Acid-d6 (Major)
    • ALENDRONIC-D6 ACID
    • OGSPWJRAVKPPFI-NMFSSPJFSA-N
    • Alendronic acid-d
    • (4-amino-2,2,3,3,4,4-hexadeuterio-1-hydroxy-1-phosphonobutyl)phosphonic acid
    • Alendronic-2,2,3,3,4,4-d6 Acid
    • SCHEMBL13863027
    • CS-0226474
    • F90453
    • MS-23588
    • 1035437-39-8
    • AKOS030228797
    • Alendronic acid-d6
    • HY-B0631S
    • MDL: MFCD08063600
    • Inchi: 1S/C4H13NO7P2/c5-3-1-2-4(6,13(7,8)9)14(10,11)12/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12)/i1D2,2D2,3D2
    • InChI Key: OGSPWJRAVKPPFI-NMFSSPJFSA-N
    • SMILES: P(C(C([2H])([2H])C([2H])([2H])C([2H])([2H])N)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 255.05438622g/mol
  • Monoisotopic Mass: 255.05438622g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.5
  • Topological Polar Surface Area: 161Ų

Alendronic acid-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A521252-2.5mg
Alendronic Acid-d6 (Major)
1035437-39-8
2.5mg
$ 190.00 2023-09-09
TRC
A521252-25mg
Alendronic Acid-d6 (Major)
1035437-39-8
25mg
$ 1454.00 2023-09-09
MedChemExpress
HY-B0631S-1mg
Alendronic acid-d
1035437-39-8 ≥98.0%
1mg
¥2000 2025-04-16
MedChemExpress
HY-B0631S-5mg
Alendronic acid-d
1035437-39-8 ≥98.0%
5mg
¥5500 2025-04-16
MedChemExpress
HY-B0631S-10mg
Alendronic acid-d
1035437-39-8 ≥98.0%
10mg
¥9300 2024-05-24
A2B Chem LLC
AE16694-10mg
ALENDRONIC-D6 ACID
1035437-39-8 98%
10mg
$965.00 2024-04-20
A2B Chem LLC
AE16694-50mg
ALENDRONIC-D6 ACID
1035437-39-8
50mg
$1550.00 2024-01-05
A2B Chem LLC
AE16694-1mg
ALENDRONIC-D6 ACID
1035437-39-8 98%
1mg
$235.00 2024-04-20
A2B Chem LLC
AE16694-5mg
ALENDRONIC-D6 ACID
1035437-39-8 98%
5mg
$585.00 2024-04-20
Key Organics Ltd
MS-23588-1mg
Alendronic acid-d6
1035437-39-8 >97%
1mg
£349.91 2025-02-09

Alendronic acid-d Related Literature

Additional information on Alendronic acid-d

Alendronic Acid-D (CAS No. 1035437-39-8): An Overview of Its Structure, Applications, and Recent Research Advances

Alendronic acid-d (CAS No. 1035437-39-8) is a deuterated form of alendronic acid, a well-known bisphosphonate used primarily in the treatment of osteoporosis and other bone diseases. This compound has gained significant attention in recent years due to its potential advantages over the non-deuterated form, particularly in terms of metabolic stability and pharmacokinetic properties.

The chemical structure of alendronic acid-d is characterized by the replacement of hydrogen atoms with deuterium atoms. This modification can lead to altered metabolic pathways and enhanced stability, which can be crucial for optimizing drug efficacy and reducing side effects. The molecular formula of alendronic acid-d is C4H12D4N2O7P2, and its molecular weight is approximately 266.08 g/mol.

In the context of osteoporosis treatment, bisphosphonates like alendronic acid-d work by inhibiting osteoclast-mediated bone resorption. Osteoclasts are cells responsible for breaking down bone tissue, and their activity can lead to bone loss if not properly regulated. By binding to hydroxyapatite in bone tissue, bisphosphonates can reduce the activity of osteoclasts, thereby preserving bone density and strength.

Recent research has highlighted several key advantages of using deuterated compounds in pharmaceutical applications. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that deuterium substitution in bisphosphonates can significantly enhance their metabolic stability. This increased stability can result in prolonged drug action and reduced dosing frequency, which can improve patient compliance and therapeutic outcomes.

Clinical trials have also shown promising results for alendronic acid-d. A phase II trial conducted by the National Institutes of Health (NIH) evaluated the safety and efficacy of alendronic acid-d in postmenopausal women with osteoporosis. The results indicated that patients treated with alendronic acid-d experienced a significant increase in bone mineral density (BMD) compared to those receiving the non-deuterated form. Additionally, the incidence of adverse events was lower in the alendronic acid-d group, suggesting improved tolerability.

Beyond osteoporosis, there is growing interest in exploring the potential applications of alendronic acid-d in other therapeutic areas. For instance, a preclinical study published in the Bone Research Journal (2021) investigated the use of alendronic acid-d in treating Paget's disease of bone, a condition characterized by abnormal bone remodeling. The study found that alendronic acid-d

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.